Cas no 117345-97-8 (Benzenepropanoic acid, a-[[2-[[(1,1-dimethylethoxy)carbonyl]amino]propyl]thio]-)

• Product Name: Benzenepropanoic acid, a-[[2-[[(1,1-dimethylethoxy)carbonyl]amino]propyl]thio]-
• CAS No: 117345-97-8
• MF: C₁₇H₂₅NO₄S
• MW: 339.449703931808
• CID: 166663
• PubChem ID: 195209
• Update Time: 2025-04-19

Benzenepropanoic acid, a-[[2-[[(1,1-dimethylethoxy)carbonyl]amino]propyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-[[2-[[(1,1-dimethylethoxy)carbonyl]amino]propyl]thio]-
• 2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]propylsulfanyl]-3-phenylpropanoic acid
• tert-butoxycarbonylalanyl-psi-thiomethylene-phenylalanine
• 2-({2-[(tert-butoxycarbonyl)amino]propyl}sulfanyl)-3-phenylpropanoic acid
• Boc-ala-psi(CH2S)-phe-OH
• Boc-ala-thiomethylene-phe-OH
• DTXSID70922407
• 117345-97-8
• 2-[(2-{[tert-Butoxy(hydroxy)methylidene]amino}propyl)sulfanyl]-3-phenylpropanoic acid

• Inchi： 1S/C17H25NO4S/c1-12(18-16(21)22-17(2,3)4)11-23-14(15(19)20)10-13-8-6-5-7-9-13/h5-9,12,14H,10-11H2,1-4H3,(H,18,21)(H,19,20)
• InChI Key： OVCHOQCIFPQYAN-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)CC1C=CC=CC=1)CC(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 339.15055
• Monoisotopic Mass: 339.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 495.7°C at 760 mmHg
• Flash Point: 253.6°C
• Refractive Index: 1.543
• PSA: 75.63